Cas no 1261993-92-3 (2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid
• CAS No: 1261993-92-3
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18319444
• CID: 2622042
• PubChem ID: 53225364
• Update Time: 2025-06-13

2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261993-92-3
• 4'-(Hydroxymethyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID00689096
• MFCD18319444
• 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid, 95%
• 2-(4-HYDROXYMETHYLPHENYL)-6-METHYLBENZOIC ACID
• 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid

• MDL： MFCD18319444
• Inchi： 1S/C15H14O3/c1-10-3-2-4-13(14(10)15(17)18)12-7-5-11(9-16)6-8-12/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： NRCBGHIAFLHNKA-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1C=CC(CO)=CC=1)=O

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid

Research Briefing on 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid (CAS: 1261993-92-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid (CAS: 1261993-92-3) is a structurally unique benzoic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its hydroxymethyl and methyl substituents on the aromatic rings, serves as a versatile building block in medicinal chemistry and a potential pharmacophore in drug discovery. Recent studies have explored its applications ranging from enzyme inhibition to its role in synthesizing novel bioactive molecules, positioning it as a compound of interest in addressing various therapeutic challenges.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a key intermediate in the synthesis of selective COX-2 inhibitors. The research demonstrated that the hydroxymethyl group at the para position of the phenyl ring significantly contributes to the binding affinity with the COX-2 active site, while the methyl group on the benzoic acid moiety enhances metabolic stability. This finding has important implications for developing new-generation anti-inflammatory drugs with improved safety profiles compared to traditional NSAIDs.

In the field of anticancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid showed promising activity against breast cancer cell lines, particularly those with HER2 overexpression. The compound's ability to interfere with HER2 dimerization was attributed to its unique spatial configuration, which mimics key structural elements of the receptor's natural ligands. These findings open new avenues for developing targeted therapies against HER2-positive cancers.

The compound's potential in neurodegenerative disease treatment was highlighted in a recent Nature Communications paper (2024), where it served as a scaffold for developing small molecules that modulate α-synuclein aggregation. Researchers found that certain derivatives could reduce fibril formation by up to 70% in in vitro models of Parkinson's disease, suggesting its utility in addressing protein misfolding disorders. The hydroxymethyl group was particularly crucial for maintaining solubility while allowing effective penetration of the blood-brain barrier.

From a chemical biology perspective, 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid has proven valuable in probe development for studying enzyme mechanisms. A 2024 ACS Chemical Biology study utilized the compound as a core structure for creating activity-based probes targeting serine hydrolases. The methylbenzoic acid moiety provided an ideal attachment point for fluorescent tags without compromising target engagement, enabling real-time monitoring of enzyme activity in complex biological systems.

Ongoing research continues to explore the full potential of this compound. Current investigations include its application in PROTAC (Proteolysis Targeting Chimera) development, where its structural features facilitate simultaneous binding to target proteins and E3 ubiquitin ligases. Additionally, several pharmaceutical companies have included derivatives of 2-(4-Hydroxymethylphenyl)-6-methylbenzoic acid in their pipelines for metabolic disorders, leveraging its favorable physicochemical properties and demonstrated biological activity.